N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-2-(4-ethylphenyl)acetamide
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Description
N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-2-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C19H18N2O3S and its molecular weight is 354.42. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Evaluation
A study focused on the synthesis and evaluation of indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide for anticonvulsant activities. The most active compound showed significant anticonvulsant activity against maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) screens, highlighting the potential of benzothiazole derivatives in developing anticonvulsant drugs (Nath et al., 2021).
Antitumor Activity
Another research synthesized benzothiazole derivatives bearing different heterocyclic rings to screen for antitumor activity against human tumor cell lines. Among these, certain compounds exhibited considerable anticancer activity against some cancer cell lines, indicating the utility of benzothiazole derivatives in cancer research (Yurttaş et al., 2015).
Antioxidant and Anti-inflammatory Properties
Novel benzothiazole acetamide derivatives were synthesized and evaluated for their anti-inflammatory and antioxidant activity. Some compounds exhibited good antioxidant activity and excellent anti-inflammatory activity, suggesting their potential use in treating oxidative stress and inflammation-related conditions (Koppireddi et al., 2013).
Antibacterial Activities
Research on the synthesis of benzothiazole and 2,4-thiazolidinedione derivatives revealed new compounds with potent in vitro antibacterial activity against various bacterial strains, showcasing the antimicrobial potential of benzothiazole derivatives (Juddhawala et al., 2011).
Anticancer and Antimicrobial Agents
A series of benzothiazole derivatives were synthesized and evaluated for their potential as anticancer and antimicrobial agents. Some compounds demonstrated significant activity, offering insights into the design of new therapeutic agents based on benzothiazole scaffolds (Devi et al., 2022).
Properties
IUPAC Name |
N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3S/c1-2-12-3-5-13(6-4-12)9-18(22)21-19-20-14-10-15-16(11-17(14)25-19)24-8-7-23-15/h3-6,10-11H,2,7-9H2,1H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMIRYGAGLNNFOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CC(=O)NC2=NC3=CC4=C(C=C3S2)OCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.